![molecular formula C19H15F3O7S B2598282 3-(3,4-dimethoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl methanesulfonate CAS No. 452356-34-2](/img/structure/B2598282.png)
3-(3,4-dimethoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl methanesulfonate
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Description
3-(3,4-dimethoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl methanesulfonate is a useful research compound. Its molecular formula is C19H15F3O7S and its molecular weight is 444.38. The purity is usually 95%.
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Scientific Research Applications
Microwave-assisted Synthesis Applications
Microwave-assisted, methanesulfonic acid-catalyzed synthesis of chromen-2-ones : A study demonstrated efficient synthesis of 3,3′-(arylmethylene)bis(4-hydroxy-2H-chromen-2-ones) through a methanesulfonic acid-catalyzed, microwave-assisted reaction of 4-hydroxycoumarin with aromatic aldehydes. This method offers advantages in yield, reaction time, and energy consumption, showcasing potential for the development of complex organic compounds with applications in pharmaceuticals and materials science (Qi et al., 2014).
Environmental and Chemical Oxidation Studies
Fe(III)-doped g-C3N4 mediated peroxymonosulfate activation : Research focused on the degradation of phenolic compounds via a novel peroxymonosulfate activation system, employing Fe(III) doped g-C3N4. This system operates via a nonradical pathway, highlighting a method for environmental remediation and the selective breakdown of pollutants (Li, Shan, & Pan, 2018).
Synthesis and Characterization of Complexes
Synthesis of (phosphine)silver(I) trifluoromethanesulfonate complexes : The study on the reactions of silver trifluoromethanesulfonate with various phosphines resulted in the production of corresponding complexes, demonstrating the utility in creating metal-organic frameworks and catalysts with potential applications in catalysis and materials science (Lettko, Wood, & Rausch, 2000).
Properties
IUPAC Name |
[3-(3,4-dimethoxyphenyl)-4-oxo-2-(trifluoromethyl)chromen-7-yl] methanesulfonate |
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InChI |
InChI=1S/C19H15F3O7S/c1-26-13-7-4-10(8-15(13)27-2)16-17(23)12-6-5-11(29-30(3,24)25)9-14(12)28-18(16)19(20,21)22/h4-9H,1-3H3 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVPZVHKDJXJLJN-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(OC3=C(C2=O)C=CC(=C3)OS(=O)(=O)C)C(F)(F)F)OC |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3O7S |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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